Cas no 1379348-91-0 (N,N-Dipropyl-1H-pyrazol-3-amine)

• Product Name: N,N-Dipropyl-1H-pyrazol-3-amine
• CAS No: 1379348-91-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD20039831
• CID: 4826381
• Update Time: 2026-02-27

N,N-Dipropyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dipropyl-1H-pyrazol-3-amine
• N,N-dipropyl-1H-pyrazol-5-amine

• MDL： MFCD20039831
• Inchi： 1S/C9H17N3/c1-3-7-12(8-4-2)9-5-6-10-11-9/h5-6H,3-4,7-8H2,1-2H3,(H,10,11)
• InChI Key： CDEPQWGMWPIJGJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=NN1)(CCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 110
• XLogP3: 2.5
• Topological Polar Surface Area: 31.9

Additional information on N,N-Dipropyl-1H-pyrazol-3-amine

Introduction to N,N-Dipropyl-1H-pyrazol-3-amine (CAS No. 1379348-91-0)

N,N-Dipropyl-1H-pyrazol-3-amine, a compound with the chemical formula C₉H₁₅N₃, is a significant molecule in the field of pharmaceutical and biochemical research. This compound is characterized by its pyrazole core, which is a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities. The N,N-dipropyl substitution on the pyrazole ring enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The CAS number 1379348-91-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other similar molecules. Pyrazole derivatives are known for their role in various therapeutic applications, including anti-inflammatory, antiviral, and anticancer agents. The structural features of N,N-Dipropyl-1H-pyrazol-3-amine contribute to its unique interaction with biological targets, which is a critical factor in its potential as a pharmaceutical intermediate.

Recent advancements in medicinal chemistry have highlighted the importance of N-substituted pyrazoles in the development of novel therapeutic agents. The N,N-dipropyl group in N,N-Dipropyl-1H-pyrazol-3-amine not only influences its solubility and bioavailability but also modulates its binding affinity to biological receptors. This has led to increased interest in exploring its pharmacological profile for potential therapeutic applications.

One of the most compelling aspects of N,N-Dipropyl-1H-pyrazol-3-amine is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced biological activity. For instance, studies have shown that modifications at the propyl groups can significantly alter the pharmacokinetic properties of the compound, leading to improved efficacy and reduced side effects.

The pyrazole core of N,N-Dipropyl-1H-pyrazol-3-amine has been extensively studied for its ability to interact with various enzymes and receptors. This interaction is often mediated through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. The N,N-dipropyl substitution enhances these interactions by providing additional binding sites, which can be exploited to develop more potent and selective drugs.

In recent years, there has been a surge in research focused on identifying new applications for pyrazole derivatives. N,N-Dipropyl-1H-pyrazol-3-amine has emerged as a promising candidate for further investigation due to its unique structural features and potential biological activities. For example, studies have suggested that this compound may have anti-inflammatory properties by inhibiting key inflammatory pathways.

The synthesis of N,N-Dipropyl-1H-pyrazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired product with minimal byproducts. These synthetic strategies are crucial for producing high-quality material that can be used in subsequent pharmacological studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mechanism of N,N-Dipropyl-1H-pyrazol-3-amine with biological targets. These studies provide insights into how the N,N-dipropyl group interacts with receptors at an atomic level, which is essential for designing more effective drugs. Additionally, virtual screening techniques have been used to identify potential drug candidates based on their structural similarity to known active compounds.

The pharmacological evaluation of N,N-Dipropyl-1H-pyrazol-3-amine has revealed several interesting findings. In vitro assays have demonstrated its ability to modulate various enzymatic activities relevant to inflammation and cancer progression. These findings have prompted further investigation into its potential as a lead compound for drug development. Moreover, preclinical studies are underway to assess its safety and efficacy in animal models.

The versatility of N,N-Dipropyl-1H-pyrazol-3-amine as a pharmacophore has also led to its use in combinatorial chemistry approaches. By generating libraries of related compounds, researchers can rapidly screen for new bioactive molecules with improved properties. This approach has been particularly successful in identifying novel inhibitors targeting specific disease-related pathways.

In conclusion, N,N-Dipropyl-1H-pyrazol-3-am ine (CAS No. 1379348-91-0) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like N,N-Dipropyl-1H-pyrazol -3-am ine will play a crucial role in the development of next-generation therapeutics.